Cas no 712274-54-9 (2-Propen-1-one, 1-(2-nitrophenyl)-3-(1-piperidinyl)-, (2E)-)

2-Propen-1-one, 1-(2-nitrophenyl)-3-(1-piperidinyl)-, (2E)- structure
712274-54-9 structure
Product Name:2-Propen-1-one, 1-(2-nitrophenyl)-3-(1-piperidinyl)-, (2E)-
CAS No:712274-54-9
MF:C14H16N2O3
MW:260.288443565369
CID:1748248
Update Time:2024-11-27

2-Propen-1-one, 1-(2-nitrophenyl)-3-(1-piperidinyl)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1-(2-nitrophenyl)-3-(1-piperidinyl)-, (2E)-
    • Inchi: 1S/C14H16N2O3/c17-14(8-11-15-9-4-1-5-10-15)12-6-2-3-7-13(12)16(18)19/h2-3,6-8,11H,1,4-5,9-10H2/b11-8+
    • InChI Key: MEHZKIAJCHNMAJ-DHZHZOJOSA-N
    • SMILES: C(C1=CC=CC=C1[N+]([O-])=O)(=O)/C=C/N1CCCCC1

Computed Properties

  • Exact Mass: 260.11618

Experimental Properties

  • Density: 1.271±0.06 g/cm3(Predicted)
  • Melting Point: 136-137 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 415.1±45.0 °C(Predicted)
  • PSA: 63.45
  • pka: 5.26±0.20(Predicted)

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